cis-bis(isothiocycanato)-(2,2'-bipyridyl-4,4'-dicarboxylic acid)-(2,2'-bipyridyl-4,4'-dinonyl) rutheniuM(II)

Cis-bis(isothiocyanato)-(2,2'-bipyridyl-4,4'-dicarboxylic acid)-(2,2'-bipyridyl-4,4'-dinonyl) ruthenium(II), commonly referred to as N3 dye, is a ruthenium-based complex notable for its application in dye-sensitized solar cells (DSSCs). This compound features a unique structure characterized by two isothiocyanate ligands and two bipyridyl ligands that are further functionalized with dicarboxylic acid and nonyl groups. The molecular formula is $\text{C}_{42}\text{H}_{52}\text{N}_6\text{O}_4\text{RuS}_2$ with a molecular weight of 870.1 g/mol .

The compound appears as a black crystalline powder with a melting point of approximately 196 °C . Its stability and efficiency in converting sunlight into electricity make it a benchmark material in the field of photovoltaics.

Research indicates that ruthenium complexes, including cis-bis(isothiocyanato)-(2,2'-bipyridyl-4,4'-dicarboxylic acid)-(2,2'-bipyridyl-4,4'-dinonyl) ruthenium(II), exhibit potential biological activities. Some studies have suggested anticancer properties due to their ability to induce apoptosis in cancer cells. The mechanism often involves the generation of reactive oxygen species upon light activation, which can lead to cell death in targeted tumor cells .

The synthesis of cis-bis(isothiocyanato)-(2,2'-bipyridyl-4,4'-dicarboxylic acid)-(2,2'-bipyridyl-4,4'-dinonyl) ruthenium(II) typically involves the following steps:

• Preparation of Ligands: The bipyridyl ligands are synthesized through standard organic chemistry methods.
• Formation of the Ruthenium Complex: Ruthenium(II) chloride is reacted with the prepared ligands and isothiocyanate sources under controlled conditions to form the desired complex.
• Purification: The resulting product is purified through recrystallization or chromatography techniques to ensure high purity .

Cis-bis(isothiocyanato)-(2,2'-bipyridyl-4,4'-dicarboxylic acid)-(2,2'-bipyridyl-4,4'-dinonyl) ruthenium(II) is primarily used as a photosensitizer in dye-sensitized solar cells. Its ability to absorb sunlight and facilitate electron transfer makes it an efficient component for converting solar energy into electrical energy. Additionally, its potential biological activity opens avenues for research into medicinal applications, particularly in cancer therapy .

Cis-bis(isothiocyanato)-(2,2'-bipyridyl-4,4'-dicarboxylic acid)-(2,2'-bipyridyl-4,4'-dinonyl) ruthenium(II) shares similarities with several other ruthenium complexes used in similar applications. Here are some comparable compounds:

The uniqueness of cis-bis(isothiocyanato)-(2,2'-bipyridyl-4,4'-dicarboxylic acid)-(2,2'-bipyridyl-4,4'-dinonyl) ruthenium(II) lies in its specific ligand arrangement and functionalization that enhance its performance as a sensitizer while also exhibiting potential biological activity not commonly found in simpler complexes .